Cas no 1263100-69-1 (2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol)

• Product Name: 2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol
• CAS No: 1263100-69-1
• MF: C₉H₁₃FN₂O
• MW: 184.210725545883
• CID: 5948041
• PubChem ID: 66850325
• Update Time: 2025-10-22

2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(2-fluoro-4-pyridinyl)methyl]methylamino]-
• 2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol
• 1263100-69-1
• SCHEMBL939754
• ETHANOL,2-[[(2-FLUORO-4-PYRIDINYL)METHYL]METHYLAMINO]-
• 2-{[(2-fluoropyridin-4-yl)methyl](methyl)amino}ethan-1-ol
• EN300-1067403

• Inchi： 1S/C9H13FN2O/c1-12(4-5-13)7-8-2-3-11-9(10)6-8/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： OKIAKTGTQXWHHT-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(F)=C1)N(C)CCO

Computed Properties

• Exact Mass: 184.10119120g/mol
• Monoisotopic Mass: 184.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 291.1±30.0 °C(Predicted)
• pka: 14.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol

Comprehensive Overview of 2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol (CAS No. 1263100-69-1)

The compound 2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol (CAS No. 1263100-69-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoropyridine core and an ethanolamine side chain, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds like 2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol has surged, driven by their enhanced bioavailability and metabolic stability. The fluorine atom in the pyridine ring improves lipophilicity and binding affinity, making it a hotspot for medicinal chemistry applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications lead to significant therapeutic improvements.

The synthesis of CAS No. 1263100-69-1 involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its purity and stability are critical for reproducibility in high-throughput screening (HTS) and in vitro assays. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with Good Laboratory Practices (GLP).

From an industrial perspective, 2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol is gaining attention in custom synthesis and contract research organizations (CROs). Its role as a building block for small molecule inhibitors and GPCR modulators is particularly noteworthy. The compound’s compatibility with parallel synthesis and combinatorial chemistry further enhances its appeal for drug discovery pipelines.

Environmental and regulatory considerations are also pivotal. The fluoropyridine moiety in CAS No. 1263100-69-1 is designed to minimize ecological impact, aligning with green chemistry principles. Researchers are exploring its degradation pathways to ensure sustainability, a topic frequently searched in life cycle assessment (LCA) databases.

In summary, 2-{(2-fluoropyridin-4-yl)methyl(methyl)amino}ethan-1-ol represents a promising candidate for advancing precision medicine and agrochemical innovation. Its interdisciplinary relevance—from computational chemistry to translational research—makes it a compound of enduring interest in the scientific community.